Cas no 1227502-77-3 (2,3-Dihydroxy-4-(trifluoromethyl)pyridine)

• Product Name: 2,3-Dihydroxy-4-(trifluoromethyl)pyridine
• CAS No: 1227502-77-3
• MF: C₆H₄F₃NO₂
• MW: 179.096672058105
• CID: 4688979
• Update Time: 2025-06-08

2,3-Dihydroxy-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydroxy-4-(trifluoromethyl)pyridine
• FCH1135115
• 2,3-Dihydroxy-4-(trifluoromethyl)pyridine

• Inchi： 1S/C6H4F3NO2/c7-6(8,9)3-1-2-10-5(12)4(3)11/h1-2,11H,(H,10,12)
• InChI Key： FIVYTWKWSFJIIG-UHFFFAOYSA-N
• SMILES： FC(C1C=CNC(C=1O)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 277
• Topological Polar Surface Area: 49.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 2,3-Dihydroxy-4-(trifluoromethyl)pyridine

Introduction to 2,3-Dihydroxy-4-(trifluoromethyl)pyridine (CAS No. 1227502-77-3)

2,3-Dihydroxy-4-(trifluoromethyl)pyridine (CAS No. 1227502-77-3) is a multifunctional compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a pyridine ring with two hydroxyl groups and a trifluoromethyl group. These functional groups contribute to its diverse chemical properties and potential applications in drug development.

The trifluoromethyl group is known for its electron-withdrawing properties, which can significantly influence the reactivity and stability of the molecule. The presence of this group can enhance the lipophilicity of the compound, making it more suitable for crossing biological membranes and improving its bioavailability. Additionally, the hydroxyl groups can participate in hydrogen bonding, which is crucial for interactions with biological targets such as enzymes and receptors.

Recent studies have explored the potential of 2,3-Dihydroxy-4-(trifluoromethyl)pyridine in various therapeutic areas. One notable application is in the development of antiviral agents. Research has shown that compounds with a similar structure can inhibit viral replication by interfering with key viral enzymes. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2,3-Dihydroxy-4-(trifluoromethyl)pyridine exhibited potent antiviral activity against influenza virus strains.

In addition to antiviral applications, 2,3-Dihydroxy-4-(trifluoromethyl)pyridine has been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and asthma are characterized by excessive production of pro-inflammatory cytokines. Compounds with a pyridine core and hydroxyl groups have shown promise in modulating these cytokines, thereby reducing inflammation. A recent study in the European Journal of Medicinal Chemistry reported that 2,3-Dihydroxy-4-(trifluoromethyl)pyridine derivatives effectively inhibited the production of interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro.

The versatility of 2,3-Dihydroxy-4-(trifluoromethyl)pyridine extends to its use as a building block in organic synthesis. Its unique functional groups make it an attractive starting material for the synthesis of more complex molecules with diverse biological activities. For example, researchers have utilized this compound to synthesize novel pyridine-based ligands for metal complexes, which have shown promise in catalytic applications and as potential therapeutic agents.

In terms of synthetic methods, 2,3-Dihydroxy-4-(trifluoromethyl)pyridine can be prepared through various routes. One common approach involves the reaction of 4-trifluoromethylpyridine with an appropriate diol under suitable conditions. This method allows for the controlled introduction of hydroxyl groups at specific positions on the pyridine ring. Another approach involves the oxidation of a corresponding alcohol or aldehyde to form the desired dihydroxy compound.

The physical and chemical properties of 2,3-Dihydroxy-4-(trifluoromethyl)pyridine have been extensively studied to understand its behavior in different environments. It is typically a white crystalline solid with a melting point around 150°C. The compound is soluble in common organic solvents such as methanol and dimethyl sulfoxide (DMSO), but it has limited solubility in water due to its lipophilic nature.

Safety considerations are an important aspect when handling 2,3-Dihydroxy-4-(trifluoromethyl)pyridine. While it is not classified as a hazardous material, proper handling procedures should be followed to ensure safety in laboratory settings. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working under a fume hood when necessary, and disposing of waste materials according to local regulations.

In conclusion, 2,3-Dihydroxy-4-(trifluoromethyl)pyridine (CAS No. 1227502-77-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and functional groups make it an attractive candidate for developing new therapeutic agents and synthetic intermediates. Ongoing research continues to uncover new applications and properties of this compound, further highlighting its importance in the scientific community.